trans-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid
trans-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
72748-68-6
VCID:
VC20828363
InChI:
InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6+/m1/s1
SMILES:
CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C
Molecular Formula:
C9H10ClF3O2
Molecular Weight:
242.62 g/mol
trans-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid
CAS No.: 72748-68-6
Cat. No.: VC20828363
Molecular Formula: C9H10ClF3O2
Molecular Weight: 242.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 72748-68-6 |
|---|---|
| Molecular Formula | C9H10ClF3O2 |
| Molecular Weight | 242.62 g/mol |
| IUPAC Name | (1R,3S)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
| Standard InChI | InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6+/m1/s1 |
| Standard InChI Key | SPVZAYWHHVLPBN-FAAOWNOOSA-N |
| Isomeric SMILES | CC1([C@@H]([C@H]1C(=O)O)/C=C(/C(F)(F)F)\Cl)C |
| SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
| Canonical SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
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